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Compound of Interest

Compound Name: 1,3,6-Hexanetricarbonitrile

Cat. No.: B156369 Get Quote

In-Depth Technical Guide: 1,3,6-
Hexanetricarbonitrile
Audience: Researchers, scientists, and drug development professionals.

This technical guide provides the fundamental molecular and chemical properties of 1,3,6-
Hexanetricarbonitrile. The information is presented to be a quick and reliable reference for

laboratory and research applications.

Core Molecular Data
The fundamental quantitative properties of 1,3,6-Hexanetricarbonitrile are its molecular

formula and molecular weight. These values are crucial for stoichiometric calculations in

chemical reactions and for the characterization of the compound.

Property Value

Molecular Formula C₉H₁₁N₃[1][2][3][4][5][6]

Molecular Weight 161.20 g/mol [2][3][4]
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The molecular formula and weight of a chemical compound like 1,3,6-Hexanetricarbonitrile
are not determined through experimental protocols in the traditional sense but are calculated

based on its chemical structure.

Molecular Formula (C₉H₁₁N₃): This is determined by identifying the types and numbers of

atoms in one molecule of the compound. For 1,3,6-Hexanetricarbonitrile, this consists of 9

carbon atoms, 11 hydrogen atoms, and 3 nitrogen atoms.

Molecular Weight (161.20 g/mol ): This is calculated by summing the atomic weights of all

atoms in the molecular formula. The calculation is as follows:

(9 x Atomic Weight of Carbon) + (11 x Atomic Weight of Hydrogen) + (3 x Atomic Weight of

Nitrogen)

(9 x 12.011) + (11 x 1.008) + (3 x 14.007) = 161.20 g/mol

Due to the nature of this information, complex experimental workflows or biological signaling

pathways, which are typically associated with drug development or biological research, are not

applicable to the fundamental chemical properties of this compound.

Logical Relationship of Chemical Properties
The relationship between the common name of the compound and its fundamental molecular

properties can be visualized as a direct logical flow.
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Caption: Logical flow from chemical name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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